Cas no 872619-45-9 (Benzene, 1-bromo-2,4-bis(chloromethyl)-)

• Product Name: Benzene, 1-bromo-2,4-bis(chloromethyl)-
• CAS No: 872619-45-9
• MF: C₈H₇BrCl₂
• MW: 253.951179742813
• CID: 1869601
• PubChem ID: 11976667
• Update Time: 2025-04-21

Benzene, 1-bromo-2,4-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-bromo-2,4-bis(chloromethyl)-
• 1-bromo-2,4-bis(chloromethyl)benzene
• DTXSID301290841
• 872619-45-9

• Inchi： 1S/C8H7BrCl2/c9-8-2-1-6(4-10)3-7(8)5-11/h1-3H,4-5H2
• InChI Key： RNZIZIMIWSSAQM-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(CCl)C=C1CCl

Computed Properties

• Exact Mass: 251.91082g/mol
• Monoisotopic Mass: 251.91082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 119
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl halides Benzyl chlorides